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Compound of Interest

Compound Name: Tfllr-NH2(tfa)

Cat. No.: B1193837 Get Quote

Technical Support Center: Tfllr-NH2(tfa)
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of Tfllr-NH2(tfa), a
selective PAR1 agonist.

Frequently Asked Questions (FAQs)
1. How should I store the lyophilized Tfllr-NH2(tfa) powder?

The lyophilized powder is stable for extended periods when stored under the correct

conditions. For optimal stability, store the powder in a tightly sealed container, protected from

moisture.[1][2]

Storage Temperature Duration

-80°C 2 years[1]

-20°C 1 year[1]

2. What are the recommended storage conditions for Tfllr-NH2(tfa) stock solutions?

Stock solutions of Tfllr-NH2(tfa) are less stable than the lyophilized powder and require colder

temperatures for storage. It is recommended to prepare fresh solutions if possible.[3][4] If

storage is necessary, aliquot the solution to avoid repeated freeze-thaw cycles.
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Storage Temperature Duration

-80°C 6 months[1]

-20°C 1 month[1][4]

3. How do I properly dissolve Tfllr-NH2(tfa)?

Tfllr-NH2(tfa) is soluble in water up to 1 mg/ml. For higher concentrations or in vivo studies,

various solvent systems can be used. It is crucial to add solvents sequentially and ensure each

is fully dissolved before adding the next. If precipitation occurs, gentle heating and/or

sonication can aid in dissolution.[1]

Recommended Solvents and Protocols:

Protocol Solvent System Max Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (3.28 mM)[1]

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (3.28 mM)[1]

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (3.28 mM)[1]

For aqueous stock solutions, it is recommended to filter and sterilize with a 0.22 μm filter before

use.[1]

4. What is the significance of "(tfa)" in the product name?

TFA (trifluoroacetic acid) is a reagent used during peptide synthesis and purification.[5] As a

result, the final peptide product is often a TFA salt. It's important to be aware of the presence of

TFA as it can influence experimental results, such as by affecting cell growth or acting as an

allosteric regulator on certain receptors.[5]

5. How is Tfllr-NH2(tfa) shipped?
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Tfllr-NH2(tfa) is typically shipped at ambient temperature as a non-hazardous chemical.[4][6]

The product is considered stable enough for the duration of shipping under these conditions.[4]

[6] Upon receipt, it is important to follow the recommended storage instructions.[4]

Troubleshooting Guide
Issue: I am seeing unexpected or inconsistent results in my cell-based assays.

Possible Cause 1: Peptide Degradation. Solutions of Tfllr-NH2(tfa) are noted to be unstable.

[3]

Solution: Prepare fresh solutions for each experiment. If you must use a stored stock

solution, ensure it has been stored correctly at -80°C for no longer than 6 months or -20°C

for no longer than 1 month and has not undergone multiple freeze-thaw cycles.[1]

Possible Cause 2: TFA Interference. The trifluoroacetic acid salt can impact cellular

experiments.[5]

Solution: Consider the potential effects of TFA on your specific cell line and assay. If

necessary, you may need to inquire about the availability of the peptide with a different salt

form.

Possible Cause 3: Improper Dissolution. If the peptide is not fully dissolved, the actual

concentration in your experiment will be lower than calculated.

Solution: Ensure the peptide is completely dissolved. If you observe any precipitation, try

gentle heating or sonication.[1] Always visually inspect the solution for clarity before use.

Issue: The peptide has precipitated out of solution.

Possible Cause 1: Supersaturation. The concentration of the peptide may be too high for the

chosen solvent system.

Solution: Try diluting the solution with more of the same solvent. For future preparations,

consider a lower starting concentration.

Possible Cause 2: Temperature Changes. A decrease in temperature can reduce the

solubility of the peptide.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1193837?utm_src=pdf-body
https://hellobio.com/tfllr-nh2.html
https://www.medkoo.com/products/35928
https://hellobio.com/tfllr-nh2.html
https://www.medkoo.com/products/35928
https://hellobio.com/tfllr-nh2.html
https://www.benchchem.com/product/b1193837?utm_src=pdf-body
https://www.selleckchem.com/products/tfllr-nh2-tfa.html
https://www.medchemexpress.com/TFLLR-NH2_TFA_.html
https://www.novoprolabs.com/p/h-thr-phe-leu-leu-arg-nh2-310538.html
https://www.medchemexpress.com/TFLLR-NH2_TFA_.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Before use, allow the solution to equilibrate to room temperature.[4] If precipitate

is present, gentle warming and vortexing may help to redissolve it.

Experimental Protocols
Protocol for Preparing a 10 mg/mL Stock Solution in DMSO:

Materials: Tfllr-NH2(tfa) powder, Dimethyl sulfoxide (DMSO).

Procedure:

Weigh out the desired amount of Tfllr-NH2(tfa) powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a 10 mg/mL concentration.

Vortex the solution until the peptide is completely dissolved.

If necessary, use a brief sonication in a water bath to aid dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller volumes for single-use to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C for up to one month or -80°C for up to six months.[1]
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Storage of Lyophilized Powder

Solution Preparation

Experimental Use & Solution Storage

Tfllr-NH2(tfa) Powder

Store at -20°C (1 year) or -80°C (2 years) 
 Tightly sealed, away from moisture

Upon Receipt

Dissolve in appropriate solvent 
 (e.g., Water, DMSO, or co-solvent system)

For Experiment

Check for complete dissolution 
 (visual inspection, sonicate if needed)

Use solution immediately

Aliquot and store at -20°C (1 month) 
 or -80°C (6 months)

If storage is necessary

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing Tfllr-NH2(tfa).
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Potential Causes

Solutions

Inconsistent Experimental Results?

Peptide Degradation? TFA Interference? Improper Dissolution?

Prepare fresh solution for each experiment Consider TFA effects on assay Ensure complete dissolution (sonicate/warm if needed)

Click to download full resolution via product page

Caption: Troubleshooting guide for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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